Cas no 1805211-14-6 (2-Bromo-3-chloromethyl-4-cyanobenzoic acid)

• Product Name: 2-Bromo-3-chloromethyl-4-cyanobenzoic acid
• CAS No: 1805211-14-6
• MF: C₉H₅BrClNO₂
• MW: 274.498500585556
• CID: 4946526
• Update Time: 2025-06-12

2-Bromo-3-chloromethyl-4-cyanobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-chloromethyl-4-cyanobenzoic acid

• Inchi： 1S/C9H5BrClNO2/c10-8-6(9(13)14)2-1-5(4-12)7(8)3-11/h1-2H,3H2,(H,13,14)
• InChI Key： CNEYMWLOWNUZSI-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)O)=CC=C(C#N)C=1CCl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 2.2
• Topological Polar Surface Area: 61.1

Additional information on 2-Bromo-3-chloromethyl-4-cyanobenzoic acid

Professional Introduction to 2-Bromo-3-chloromethyl-4-cyanobenzoic acid (CAS No. 1805211-14-6)

2-Bromo-3-chloromethyl-4-cyanobenzoic acid, with the chemical formula C₈H₃BrClN₂O₂, is a versatile intermediate in pharmaceutical and chemical synthesis. This compound has garnered significant attention in the scientific community due to its unique structural properties and potential applications in drug development. The presence of both bromo and chloromethyl substituents, along with a cyano group, makes it a valuable building block for constructing more complex molecules.

The CAS No. 1805211-14-6 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research. Its molecular structure consists of a benzoic acid core, modified by bromine and chlorine atoms at specific positions, which enhances its reactivity and utility in organic synthesis. The cyano group further contributes to its chemical diversity, enabling various functionalization strategies.

In recent years, 2-Bromo-3-chloromethyl-4-cyanobenzoic acid has been explored in the development of novel therapeutic agents. Its structural motifs are particularly relevant in the design of small-molecule inhibitors targeting specific biological pathways. For instance, studies have highlighted its potential in synthesizing compounds that interact with enzymes involved in cancer metabolism. The bromo and chloromethyl groups serve as handles for further derivatization, allowing chemists to tailor the molecule’s properties for targeted drug delivery.

One of the most promising applications of 2-Bromo-3-chloromethyl-4-cyanobenzoic acid is in the field of medicinal chemistry. Researchers have leveraged its reactivity to develop intermediates for antiviral and anti-inflammatory drugs. The cyano group can be hydrolyzed to form carboxylic acids, enabling the construction of pharmacophores that mimic natural bioactive molecules. This adaptability makes it a preferred choice for medicinal chemists seeking to optimize drug candidates.

The synthesis of 2-Bromo-3-chloromethyl-4-cyanobenzoic acid typically involves multi-step organic reactions, starting from commercially available benzoic acid derivatives. Key steps include halogenation at specific positions followed by cyanation. Advances in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research purposes. Recent publications have demonstrated efficient synthetic routes that minimize byproduct formation, enhancing sustainability in laboratory practices.

From a computational chemistry perspective, 2-Bromo-3-chloromethyl-4-cyanobenzoic acid has been studied to understand its interaction with biological targets. Molecular docking simulations have revealed that its structural features allow it to bind effectively to proteins involved in disease pathways. These insights have guided experimental efforts to refine lead compounds for clinical trials. The integration of computational tools with traditional wet chemistry has accelerated the drug discovery process significantly.

The pharmacological potential of 2-Bromo-3-chloromethyl-4-cyanobenzoic acid extends beyond oncology. Emerging research suggests its utility in treating neurological disorders by modulating neurotransmitter receptors. The halogenated aromatic ring system is known to interact with transmembrane proteins, making it a candidate for developing neuroprotective agents. Preclinical studies are underway to evaluate its efficacy and safety profiles in animal models.

In industrial applications, 2-Bromo-3-chloromethyl-4-cyanobenzoic acid serves as a precursor for specialty chemicals used in materials science. Its derivatives exhibit interesting electronic properties, making them suitable for organic semiconductors and conductive polymers. The growing demand for sustainable materials has spurred interest in developing eco-friendly synthetic routes for this compound, aligning with global environmental goals.

The regulatory landscape for 2-Bromo-3-chloromethyl-4-cyanobenzoic acid is well-established under international chemical safety standards. Manufacturers adhere to stringent guidelines to ensure quality control and minimize environmental impact during production. Researchers must also navigate patent considerations when utilizing this compound in their work, as several patents cover its synthesis and applications.

Future directions in the study of 2-Bromo-3-chloromethyl-4-cyanobenzoic acid include exploring its role in precision medicine. Personalized drug therapies demand innovative intermediates like this one to create tailored treatments based on individual genetic profiles. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical practice efficiently.

In conclusion, 2-Bromo-3-chloromethyl-4-cyanobenzoic acid (CAS No. 1805211-14-6) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and beyond. Its unique structural features make it indispensable for researchers seeking to develop novel therapeutics and advanced materials. As scientific understanding evolves, so too will the ways in which this compound contributes to innovation across multiple disciplines.